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Compound of Interest

Compound Name: 1,4-Oxazepan-5-one

Cat. No.: B088573

This document provides immediate, essential safety and logistical information for the handling
of 1,4-Oxazepan-5-one in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these guidelines to ensure personal safety and minimize
environmental impact.

Hazard Assessment and Safety Overview

1,4-Oxazepan-5-one is classified under the Globally Harmonized System (GHS) with the
following hazard statements:

e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

A conservative approach to handling, including the use of engineering controls and appropriate
personal protective equipment (PPE), is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for laboratory operations involving 1,4-
Oxazepan-5-one. The selection of PPE should be based on a thorough risk assessment of the
specific procedures being performed.
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Operation

Recommended PPE

Rationale

Weighing and Aliquoting
(Solid)

- Disposable lab coat with knit
cuffs- Double nitrile gloves-
Chemical splash goggles with
side shields- N95 or higher

rated respirator

To prevent inhalation of
airborne particles and to
protect the skin and eyes from
contact with the irritant

compound.

Solution Preparation

- Disposable lab coat with knit
cuffs- Nitrile gloves- Chemical

splash goggles

To protect against splashes of
the dissolved compound which
can cause skin and serious

eye irritation.

General Laboratory Handling

- Lab coat- Nitrile gloves-
Safety glasses with side

shields

To provide a basic level of
protection during routine
handling where the risk of
splashes or aerosol generation

is low.

Spill Cleanup

- Disposable gown- Double
nitrile gloves- Chemical splash
goggles- N95 or higher rated

respirator

To provide enhanced
protection during cleanup of
spills, which may involve
higher concentrations and
potential for aerosol

generation.

Operational Plan: Step-by-Step Handling Procedures

e Preparation:

o Ensure a chemical fume hood is available and functioning correctly.

o Gather all necessary PPE as outlined in the table above.

o Prepare a designated waste container for solid and liquid chemical waste.

o Have a spill kit readily accessible.

e Weighing and Transfer:
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o Perform all weighing and transfer of solid 1,4-Oxazepan-5-one within a chemical fume
hood to minimize inhalation exposure.

o Use a dedicated spatula and weigh boat.

o Handle the compound gently to avoid creating dust.

¢ Dissolution:

o Add the solvent to the weighed 1,4-Oxazepan-5-one in a suitable container within the
fume hood.

o Cap the container securely before mixing or vortexing.

e Post-Handling:

[¢]

Decontaminate the spatula and any reusable equipment with an appropriate solvent,
collecting the rinsate as hazardous liquid waste.

o

Wipe down the work surface of the fume hood.

[e]

Remove PPE in the correct order to prevent cross-contamination.

o

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 1,4-Oxazepan-5-one and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: All solid waste contaminated with 1,4-Oxazepan-5-one (e.g., gloves, weigh
boats, paper towels, vials) must be collected in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste: Unused solutions of 1,4-Oxazepan-5-one and solvent rinsates should be
collected in a designated, labeled hazardous waste container for liquids. Do not dispose of
solutions down the drain.
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o Decontamination: Glassware and equipment that have come into contact with the compound
should be rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

e Waste Pickup: Follow your institution's established procedures for the pickup and disposal of

chemical waste.

Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for safely handling 1,4-Oxazepan-5-

one in a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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